molecular formula C10H15NO3 B13911635 1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol

Cat. No.: B13911635
M. Wt: 197.23 g/mol
InChI Key: CHFYBPGZZPNNPZ-UHFFFAOYSA-N
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Description

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol is an organic compound that features both an amino group and a methoxy group attached to a phenoxy ring

Preparation Methods

The synthesis of 1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol can be achieved through several routesThe reaction conditions typically involve moderate temperatures and the use of solvents such as ethanol or methanol .

Chemical Reactions Analysis

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol undergoes various chemical reactions, including:

Scientific Research Applications

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

    Industry: It is used in the production of polymers and as a corrosion inhibitor

Mechanism of Action

The mechanism of action of 1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol involves its interaction with various molecular targets. The amino group can form hydrogen bonds with biological molecules, while the methoxy group can participate in hydrophobic interactions. These interactions can affect the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

1-(3-Amino-phenoxy)-3-methoxy-propan-2-ol can be compared with other similar compounds such as:

This compound’s unique combination of functional groups makes it a versatile molecule with a wide range of applications and potential for further research.

Properties

Molecular Formula

C10H15NO3

Molecular Weight

197.23 g/mol

IUPAC Name

1-(3-aminophenoxy)-3-methoxypropan-2-ol

InChI

InChI=1S/C10H15NO3/c1-13-6-9(12)7-14-10-4-2-3-8(11)5-10/h2-5,9,12H,6-7,11H2,1H3

InChI Key

CHFYBPGZZPNNPZ-UHFFFAOYSA-N

Canonical SMILES

COCC(COC1=CC=CC(=C1)N)O

Origin of Product

United States

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